Cas no 87498-09-7 (benoxaprofen methyl ester)

• Product name: benoxaprofen methyl ester
• CAS No: 87498-09-7
• MF: C₁₇H₁₄ClNO₃
• MW: 315.75100
• CID: 3042355
• PubChem ID: 13046691

benoxaprofen methyl ester Chemical and Physical Properties

Names and Identifiers

• benoxaprofen methyl ester
• 87498-09-7
• 2-(4-Chlorophenyl)-alpha-methyl-5-benzoxazoleacetic acid methyl ester; (+/-)-Benoxaprofen methyl ester

• Inchi： InChI=1S/C17H14ClNO3/c1-10(17(20)21-2)12-5-8-15-14(9-12)19-16(22-15)11-3-6-13(18)7-4-11/h3-10H,1-2H3
• InChI Key： IGCCPQHJCXIHES-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 315.06600
• Monoisotopic Mass: 315.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 52.33000
• LogP: 4.42470